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Pathogen Cefditoren Cefuroxime Cefixime Cefpodoxime Amoxicillin/Clavulanate Amoxicillin
Cefotaxime
(IV)

Key Context & Notes

S.
pneumoniae
(Penicillin-
Susceptible)

0.03-0.06
mg/L [1]

0.12-0.25
mg/L [1]

Information
missing

Information
missing

0.03-0.25 mg/L [1] Information
missing

Information
missing

Cefditoren shows the
highest intrinsic

activity against
penicillin-susceptible

strains [1].

S.
pneumoniae
(Penicillin-

Intermediate)

0.25-0.5
mg/L [1]

4-8 mg/L [1] Information

missing

Information

missing

1-4 mg/L [1] Information

missing

Information

missing

Activity remains high

for cefditoren against
intermediate strains

[1].

S.
pneumoniae
(Penicillin-

Resistant)

0.5-1 mg/L
[1]

8-32 mg/L

[1]

Information

missing

Information

missing

8-≥16 mg/L [1] Information

missing

Information

missing

Cefditoren MIC90 is

significantly lower
than for cefuroxime or

amoxicillin/clavulanate
[1].

S.
pneumoniae
(Overall,
recent

isolates)

~0.5 mg/L
[2]

High
Resistance

[2]

High
Resistance

[2]

High
Resistance

[2]

Information missing MIC90
indicates

resistance
[2]

Low MIC90
[2]

A 2025 Spanish study
(2019-2020) confirms

cefditoren and
cefotaxime retain the

best activity among β-
lactams tested [2].

H.
influenzae
(including β-
lactamase+)

0.016-0.03
mg/L [3]

[4]

Information
missing

Information
missing

Information
missing

Information missing Information
missing

Information
missing

Cefditoren is highly
active and stable

against common β-
lactamases (TEM-1,

ROB-1) [5] [4].

M.
catarrhalis
(including β-

lactamase+)

0.06-0.5
mg/L [1]
[3]

2-8 mg/L [1] Information

missing

Information

missing

0.25-2 mg/L [1] Information

missing

Information

missing

Nearly 100% of M.
catarrhalis produce β-
lactamase; cefditoren

MIC90 is lower than
for cefuroxime [1] [5].

S. pyogenes ≤0.06
mg/L [1]

Information
missing

Information
missing

Information
missing

Information missing Information
missing

Information
missing

Uniformly susceptible
to β-lactams;

cefditoren has the
highest intrinsic

activity among oral
cephalosporins [1].
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Pathogen Cefditoren Cefuroxime Cefixime Cefpodoxime Amoxicillin/Clavulanate Amoxicillin
Cefotaxime
(IV)

Key Context & Notes

E. coli (from

UTI)

0.5 mg/L
[6] [7]

Information

missing

Information

missing

Information

missing

Information missing Information

missing

Information

missing

97.1% of outpatient

UTI isolates were
inhibited at ≤1 mg/L.

Note: ESBL-
producing strains are

resistant [6] [7].

| Oxacillin-Susceptible S. aureus (MSSA) | 0.5-1 mg/L [8] [4] | Information missing | >4-8 mg/L [8] | 2->4 mg/L [8] | Information missing | Information missing |

Information missing | Cefditoren activity is comparable to cefuroxime and cefdinir, and superior to cefixime and cefpodoxime [8]. |

Detailed Experimental Protocols

For the MIC data presented, here are the detailed methodologies commonly employed in the cited studies.

Broth Microdilution Method

This is the standard reference method used in most surveillance studies [1] [2].

Principle: Bacteria are inoculated into a series of wells containing broth (Mueller-Hinton) with doubling dilutions of the antibiotic.

Procedure:
Panel Preparation: Trays are prepared with cefditoren concentrations typically ranging from 0.015 to 128 mg/L.

Inoculum Preparation: Bacterial colonies are adjusted to a turbidity of 0.5 McFarland standard, then diluted to achieve a final density of
approximately 5 × 10^5 CFU/mL in each well.

Incubation: Inoculated trays are incubated at 35°C for 20-24 hours in ambient air.
MIC Determination: The MIC is recorded as the lowest concentration of antibiotic that completely inhibits visible growth of the organism [9] [4].

Quality Control: Standard reference strains like S. pneumoniae ATCC 49619, H. influenzae ATCC 49247, and E. coli ATCC 25922 are included in each run
to ensure accuracy [9] [2].

Agar Dilution Method

This method is often used for testing fastidious organisms or in specialized surveillance [6] [2].

Principle: Antimicrobial agent is incorporated into agar plates at doubling dilutions.

Procedure:
Medium Preparation: Agar plates (like Mueller-Hinton supplemented with 5% sheep blood or Haemophilus Test Medium) are prepared with defined

cefditoren concentrations.
Inoculation: A standardized inoculum (e.g., 10^4 CFU per spot) is applied to the agar surface using a replicating device.

Incubation: Plates are incubated at 35°C for 20-24 hours.
MIC Determination: The MIC is the lowest concentration of antibiotic that inhibits visible growth after the incubation period [6] [10].

Mechanisms and Workflows

To better understand cefditoren's enhanced activity, the following diagram illustrates its mechanism of action and the corresponding in vitro susceptibility testing

workflow.
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Cefditoren's Enhanced Activity Mechanism Standard MIC Determination Workflow
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Key Interpretive Insights

PBP Affinity: Cefditoren's high affinity for PBP 2 in S. pneumoniae is a key reason for its potent activity against penicillin-resistant strains, as it remains
effective even when other PBPs are altered [5].

β-Lactamase Stability: Cefditoren is stable against hydrolysis by many common β-lactamases (e.g., TEM-1, ROB-1), which are frequently produced by
H. influenzae and M. catarrhalis, explaining its low MICs against these pathogens [5] [4].

Impact of Resistance Mechanisms: While cefditoren is effective against many resistant phenotypes, its activity is compromised against organisms with
complex resistance mechanisms, particularly ESBL-producing Enterobacteriaceae and methicillin-resistant Staphylococcus aureus (MRSA) [6] [5] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule

strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a

compatibility check]
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